3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide

• IUPAC Name: (E)-3-(2,6-dichlorophenyl)-N-(3-methylpyridin-2-yl)prop-2-enamide
• InChI: InChI=1S/C15H12Cl2N2O/c1-10-4-3-9-18-15(10)19-14(20)8-7-11-12(16)5-2-6-13(11)17/h2-9H,1H3,(H,18,19,20)/b8-7+
• InChI Key: RHUNTSKVUYGNJI-BQYQJAHWSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C=CC2=C(C=CC=C2Cl)Cl
• Isomeric SMILES: CC1=C(N=CC=C1)NC(=O)/C=C/C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C15H12Cl2N2O
• Molecular Weight: 307.2 g/mol

Description

3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide, also known as DCPA, is a synthetic compound that has been extensively studied for its potential use as a herbicide. This compound belongs to the family of acrylamide herbicides, which are widely used in agriculture to control weeds. DCPA is a white crystalline solid that is soluble in water and has a molecular weight of 311.2 g/mol.

Mechanism of Action

3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide works by inhibiting the growth of weeds through the disruption of cell division and the inhibition of protein synthesis. It binds to a specific site on the plant cell membrane, which leads to the inhibition of cell division and the eventual death of the plant.
Biochemical and Physiological Effects:
3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide has been shown to have low toxicity to humans and other mammals. However, it can be toxic to aquatic organisms and may have negative effects on the environment. 3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide has also been shown to have some potential health effects, such as the potential to cause skin irritation and respiratory problems.

Advantages and Limitations for Lab Experiments

3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide has several advantages for use in lab experiments, including its high purity and stability. However, it also has some limitations, such as its potential toxicity to aquatic organisms and the need for specialized equipment and training to handle it safely.

Future Directions

There are several potential future directions for research on 3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide. One area of interest is the development of new formulations and delivery methods that can improve its effectiveness and reduce its potential environmental impact. Another area of interest is the study of its potential use in the treatment of cancer and other diseases. Additionally, further research is needed to fully understand its potential health effects and environmental impact.

Synthesis Methods

3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide can be synthesized through a multi-step process that involves the reaction of 2,6-dichloroaniline with acryloyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 3-methyl-2-pyridinecarboxylic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide. The final product is purified through recrystallization or chromatography.

Scientific Research Applications

3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide has been extensively studied for its potential use as a herbicide in agriculture. It has been shown to be effective in controlling a wide range of weeds, including grasses and broadleaf weeds. 3-(2,6-dichlorophenyl)-N-(3-methyl-2-pyridinyl)acrylamide has also been studied for its potential use in other applications, such as in the treatment of cancer and other diseases.